Cas no 1806732-57-9 (3-Fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 3-Fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1806732-57-9
• MF: C₇H₄F₄N₂O₄
• MW: 256.111275672913
• CID: 4828891
• Update Time: 2025-07-22

3-Fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C7H4F4N2O4/c8-3-1-5(13(15)16)6(12-4(3)2-14)17-7(9,10)11/h1,14H,2H2
• InChI Key： IJUXMMKFTWOCBF-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(N=C1CO)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 1.4
• Topological Polar Surface Area: 88.2

Additional information on 3-Fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-methanol

Introduction to 3-Fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806732-57-9)

3-Fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806732-57-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and industrial applications. The presence of multiple substituents, including a fluoro group, a nitro group, and a trifluoromethoxy group, imparts distinct electronic and steric characteristics to the molecule, making it a valuable scaffold for further chemical modifications and derivatization.

The fluoro group, known for its ability to modulate metabolic pathways and enhance binding affinity in biological systems, plays a crucial role in the pharmacological profile of this compound. Similarly, the nitro group contributes to the electron-withdrawing nature of the molecule, influencing its reactivity and potential interactions with biological targets. The trifluoromethoxy group further enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These structural features collectively make 3-Fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-methanol a promising candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the potential of pyridine derivatives in addressing various diseases, particularly in oncology and infectious diseases. The structural motif of this compound has been investigated for its ability to interact with enzymes and receptors involved in disease pathways. For instance, studies have shown that pyridine derivatives can serve as inhibitors or modulators of key enzymes such as kinases and phosphodiesterases. The specific arrangement of substituents in 3-Fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-methanol may contribute to its selectivity for certain biological targets, thereby minimizing off-target effects.

One of the most compelling aspects of this compound is its versatility as a building block for drug discovery. The presence of hydroxyl and methoxy groups provides multiple sites for further functionalization, allowing chemists to tailor the molecule's properties according to specific requirements. This flexibility has led to several innovative synthetic strategies being developed to incorporate additional pharmacophores or improve pharmacokinetic profiles. Researchers have employed various techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions to explore new derivatives of this compound.

The pharmaceutical industry has been particularly interested in developing small molecule inhibitors for cancer therapy. Pyridine-based compounds have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines. The electron-deficient nature of the nitro and trifluoromethoxy groups enhances the compound's ability to interact with the active sites of these enzymes. Additionally, the fluoro group can improve oral bioavailability by increasing metabolic stability against cytochrome P450 enzymes. These properties make 3-Fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-methanol a valuable candidate for further development into an anticancer drug.

Beyond oncology, this compound has also been explored for its potential in treating infectious diseases. Pyridine derivatives have demonstrated activity against various pathogens by interfering with essential metabolic pathways or structural components. The unique combination of substituents in this molecule may confer broad-spectrum activity against bacteria, viruses, or fungi. Recent studies have highlighted the importance of fluorinated pyridines in enhancing drug resistance profiles against microbial infections. This underscores the significance of compounds like 3-Fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-methanol in combating emerging infectious diseases.

The agrochemical sector has also benefited from the exploration of pyridine derivatives due to their role as intermediates in herbicides, fungicides, and insecticides. The structural diversity of these compounds allows for targeted action against specific pests while minimizing environmental impact. Researchers have focused on optimizing synthetic routes to produce high-purity forms of these intermediates efficiently. This has led to advancements in green chemistry practices, where sustainable methods are employed to synthesize complex molecules like 3-Fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-methanol.

In conclusion, 3-Fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806732-57-9) represents a significant advancement in pharmaceutical and agrochemical research due to its multifaceted structural features and potential applications. The interplay between its various substituents—such as the fluoro, nitro, and trifluoromethoxy groups—enables diverse biological activities and synthetic flexibility. As research continues to uncover new therapeutic targets and innovative synthetic methodologies, compounds like this will remain at the forefront of drug discovery efforts aimed at addressing global health challenges.